Methyl Morpholinoacetate
Cat. No. B015583
M. Wt: 159.18 g/mol
InChI Key: LTMOFXOWXXOMEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07208513B2
Procedure details
To a solution of methyl 2-morpholin-4-ylacetate (1.0 g, 6.28 mmol) in 1 mL of anhydrous ethanol was added anhydrous hydrazine (0.305 mL, 6.28 mmol). The solution was heated to reflux temperature overnight. The solvent was then removed under reduced pressure and the product was isolated as a solid in a quantitative yield and was used without further purification: 1H NMR (CDCl3) δ8.11 (br s, 1H), 3.87 (br s, 2H), 3.71 (t, 4H), 3.09 (s, 6H), 2.53 (t, 4H); ES-MS (m/z) 160 [M+H]+.
Identifiers
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REACTION_CXSMILES
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[N:1]1([CH2:7][C:8]([O:10]C)=O)[CH2:6][CH2:5][O:4][CH2:3][CH2:2]1.[NH2:12][NH2:13]>C(O)C>[NH2:12][NH:13][C:8](=[O:10])[CH2:7][N:1]1[CH2:6][CH2:5][O:4][CH2:3][CH2:2]1
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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N1(CCOCC1)CC(=O)OC
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Name
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Quantity
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0.305 mL
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Type
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reactant
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Smiles
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NN
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The solution was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux temperature overnight
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Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was then removed under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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the product was isolated as a solid in a quantitative yield
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CUSTOM
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Type
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CUSTOM
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Details
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was used without further purification
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Outcomes
Product
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Name
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Type
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|
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Smiles
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NNC(CN1CCOCC1)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
